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Introduction: TIS108 is a triazole-type inhibitor of strigolactone (SL) biosynthesis, which is a

class of phytohormones that regulate various aspects of plant development, including shoot

branching and root architecture.[1][2] By inhibiting the activity of cytochrome P450

monooxygenases (specifically MAX1 homologs), TIS108 blocks the conversion of carlactone

into bioactive strigolactones.[3] This inhibitory action leads to phenotypes characteristic of SL-

deficient mutants, such as increased shoot branching and reduced root hair elongation.[1][2]

These application notes provide a detailed protocol for the use of TIS108 in hydroponic

systems to study its effects on plant growth and development.
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Table 1: Effects of TIS108 on Arabidopsis thaliana
(ecotype Columbia) Growth Parameters in an Agar-
Based System[1]

TIS108
Concentration (µM)

Number of Rosette
Branches (Mean ±
SD)

Primary Root
Length (cm, Mean ±
SD)

Root Hair Length
(Relative to
Control, Mean ±
SD)

0 (Control) 4.5 ± 0.8 8.2 ± 1.1 1.00 ± 0.12

1 6.8 ± 1.2 8.0 ± 1.3 0.65 ± 0.09

3 8.2 ± 1.5 7.9 ± 1.0 0.42 ± 0.07

5 8.5 ± 1.6** 7.5 ± 1.2 Not Reported

*Statistically significant difference from control (p < 0.05). **Statistically significant difference

from control (p < 0.01). Note:This data is from agar-based experiments and should be used as

a starting point for determining optimal concentrations in a hydroponic setting.

Table 2: Effect of TIS108 on Endogenous Strigolactone
(epi-5DS) Levels in Rice (Oryza sativa) Roots[4]

TIS108 Concentration (nM)
epi-5DS Level (pg/g fresh weight, Mean ±
SD)

0 (Control) 12.5 ± 2.1

10 8.2 ± 1.5*

30 4.1 ± 0.9

100 1.8 ± 0.5

*Statistically significant difference from control (p < 0.05). **Statistically significant difference

from control (p < 0.01).
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Preparation of TIS108 Stock Solution
Materials:

TIS108 powder

Dimethyl sulfoxide (DMSO) or acetone

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

In a sterile fume hood, weigh out the desired amount of TIS108 powder.

Dissolve the TIS108 powder in a minimal amount of DMSO or acetone to create a high-

concentration stock solution (e.g., 10 mM).

Ensure complete dissolution by vortexing.

Store the stock solution in a tightly sealed, light-protected container at -20°C.

Preparation of Hydroponic Nutrient Solution
Materials:

High-purity water (e.g., deionized or reverse osmosis)

Hydroponic nutrient salts (e.g., Hoagland solution, Murashige and Skoog)

pH meter

EC meter

Acids (e.g., HNO₃ or H₂SO₄) and bases (e.g., KOH) for pH adjustment

Procedure:
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Prepare the desired hydroponic nutrient solution according to the manufacturer's instructions

or a standard recipe (e.g., Hoagland solution).

Ensure all salts are completely dissolved.

Adjust the pH of the solution to the optimal range for the plant species being studied

(typically 5.5-6.5).

Measure and record the electrical conductivity (EC) of the solution.

Application of TIS108 to the Hydroponic System
Materials:

TIS108 stock solution

Prepared hydroponic nutrient solution

Hydroponic system (e.g., Deep Water Culture - DWC, Nutrient Film Technique - NFT)

Pipettes and sterile tips

Procedure:

From the TIS108 stock solution, calculate the volume needed to achieve the desired final

concentration in the hydroponic reservoir. For example, to make a 1 µM final concentration in

a 1 L reservoir from a 10 mM stock solution, add 0.1 µL of the stock solution.

Add the calculated volume of TIS108 stock solution to the hydroponic reservoir.

Thoroughly mix the solution in the reservoir to ensure even distribution of TIS108.

For the control group, add an equivalent volume of the solvent (DMSO or acetone) used to

prepare the TIS108 stock solution to the hydroponic reservoir.

Monitor and adjust the pH of the nutrient solution daily, as the addition of TIS108 or its

solvent may cause slight fluctuations.
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Replenish the hydroponic solution with freshly prepared TIS108-containing medium as

needed, depending on the plant's growth stage and water uptake. A complete solution

change every 7-14 days is recommended.

Experimental Workflow for TIS108 Application in a DWC
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Caption: Experimental workflow for TIS108 application in a Deep Water Culture (DWC)

hydroponic system.
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Mandatory Visualization
Strigolactone Biosynthesis and Signaling Pathway with
TIS108 Inhibition
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Caption: Simplified strigolactone biosynthesis and signaling pathway, indicating the inhibitory

action of TIS108 on MAX1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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